Cas no 30084-90-3 (Fluorene-2-carboxaldehyde)

• Product Name: Fluorene-2-carboxaldehyde
• CAS No: 30084-90-3
• MF: C₁₄H₁₀O
• MW: 194.228603839874
• MDL: MFCD00001123
• CID: 88856
• PubChem ID: 24848841
• Update Time: 2025-10-24

Fluorene-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Fluorenecarboxaldehyde
• Fluorene-2-carboxaldehyde
• fluorene-2-carbaldehyde
• 9H-fluorene-2-carbaldehyde
• 9H-2-fluorenecarboxaldehyde
• 9H-fluoren-2-yl-carboxaldehyde
• 9H-Fluorene-2-carboxaldehyde
• 9H-fluorenyl-2-carbaldehyde
• EINECS 250-035-2
• 2-Formylfluorene
• MNQGEQSXFDKAPY-UHFFFAOYSA-N
• 2-Fluorencarbaldehyd
• 2-fluorenecarboaldehyde
• 9H-Fluorene-2-carbaldehyde #
• SBB071668
• STK735573
• F0333
• CHEMBL4474679
• SY010772
• 1QDR3MEU7Z
• UNII-1QDR3MEU7Z
• 4-07-00-01656 (Beilstein Handbook Reference)
• Fluorene-2-carboxaldehyde, 99%
• J-017774
• 30084-90-3
• NS00050256
• BCP33158
• MFCD00001123
• Fluorene-2-carboxaldehyde;9H-Fluorene-2-carbaldehyde
• 1H-FLUORENE-2-CARBOXALDEHYDE
• AS-58804
• DTXSID10184168
• A820188
• BRN 2255852
• AKOS001723110
• D77709
• CS-W010653
• FT-0612300
• SCHEMBL222532
• 9HFluorene2carboxaldehyde
• 2Fluorenecarboxaldehyde
• DB-047701
• DTXCID20106659
• Fluorene2carbaldehyde

• MDL： MFCD00001123
• Inchi： 1S/C14H10O/c15-9-10-5-6-14-12(7-10)8-11-3-1-2-4-13(11)14/h1-7,9H,8H2
• InChI Key： MNQGEQSXFDKAPY-UHFFFAOYSA-N
• SMILES： O=CC1C=CC2C3C=CC=CC=3CC=2C=1
• BRN： 2255852

Computed Properties

• Exact Mass: 194.07300
• Monoisotopic Mass: 194.073165
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Grayish yellow powder
• Density: 1.213±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 83.0 to 86.0 deg-C
• Boiling Point: 290.68°C (rough estimate)
• Flash Point: 232.5°C
• Refractive Index: 1.5920 (estimate)
• Solubility: Almost insoluble (0.019 g/l) (25 º C),
• PSA: 17.07000
• LogP: 3.07030
• Solubility: Not determined
• Sensitiveness: Air & Light Sensitive

Fluorene-2-carboxaldehyde Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：9-23
• RTECS：LL5917000
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Fluorene-2-carboxaldehyde

Comprehensive Analysis of Fluorene-2-carboxaldehyde (CAS No. 30084-90-3): Properties, Applications, and Industry Trends

Fluorene-2-carboxaldehyde (CAS No. 30084-90-3) is a versatile organic compound widely used in pharmaceuticals, agrochemicals, and material science. Its unique molecular structure, featuring a fluorene backbone with a carboxaldehyde functional group, makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its potential due to its role in developing advanced materials, such as organic light-emitting diodes (OLEDs) and conductive polymers.

The growing demand for fluorene derivatives like Fluorene-2-carboxaldehyde is driven by their applications in high-performance electronics and sustainable chemistry. With the rise of green chemistry initiatives, this compound has gained attention for its potential in eco-friendly synthesis routes. Recent studies highlight its utility in photocatalysis and biomaterial engineering, aligning with trends in renewable energy and medical innovation.

From a technical perspective, Fluorene-2-carboxaldehyde exhibits notable photophysical properties, including strong fluorescence under UV light, which is critical for optoelectronic applications. Its CAS No. 30084-90-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Common queries include "synthesis of Fluorene-2-carboxaldehyde" and "Fluorene-2-carboxaldehyde solubility," indicating practical concerns among chemists.

In the pharmaceutical sector, Fluorene-2-carboxaldehyde serves as a precursor for drug discovery, particularly in designing kinase inhibitors and anti-inflammatory agents. Its structural flexibility allows modifications to enhance bioactivity, a topic trending in medicinal chemistry forums. Additionally, its role in polymer science is underscored by patents involving conductive coatings and flexible displays.

Environmental and safety profiles of CAS No. 30084-90-3 are also frequently discussed. While not classified as hazardous, proper handling protocols are emphasized in industrial safety guidelines. The compound’s stability under ambient conditions makes it suitable for large-scale applications, though storage recommendations often include protection from light to preserve its chemical integrity.

Looking ahead, Fluorene-2-carboxaldehyde is poised to play a pivotal role in emerging technologies like quantum dot synthesis and bioimaging probes. Its compatibility with nanotechnology frameworks opens avenues for interdisciplinary research, resonating with global interest in smart materials. As industries prioritize sustainability, this compound’s potential for low-waste synthesis further enhances its market appeal.